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Aflatoxin B2 (AFB2), a mycotoxin produced by Aspergillus flavus and Aspergillus parasiticus,

is a significant contaminant in a variety of agricultural crops worldwide.[1][2] While its

carcinogenic potency is considered lower than that of its counterpart, aflatoxin B1, AFB2 still

poses a considerable threat to human and animal health due to its toxic effects.[1] This guide

provides a comparative analysis of aflatoxin B2 levels reported in different crops, supported by

experimental data and detailed methodologies for its detection and quantification.

Comparative Aflatoxin B2 Levels in Various Crops
The presence and concentration of aflatoxin B2 can vary significantly among different crops

due to factors such as geographical location, climate conditions, and storage practices. The

following table summarizes quantitative data on aflatoxin B2 levels found in several key

agricultural commodities.
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Crop
Aflatoxin B2
Level (ppb)

Country/Regio
n

Analytical
Method

Reference

Corn 0.372
South Carolina,

USA
HPLC [3]

Peanut

Not explicitly

separated, but

total aflatoxins

(B1, B2, G1, G2)

ranged from

15.56–973.21

µg/kg in

contaminated

samples.

Saudi Arabia

(imported)
HPLC [4]

Cottonseed 0.01
South Carolina,

USA
HPLC [3]

Wheat 0.06
South Carolina,

USA
HPLC [3]

Soybean 0.12
South Carolina,

USA
HPLC [3]

Almond

Mean of total

aflatoxins (B1,

B2, G1, G2) was

15.2 µg/kg.

Iran Not Specified [5]

Hazelnut

Mean of total

aflatoxins (B1,

B2, G1, G2) was

1.2 µg/kg.

Iran Not Specified [5]

Watermelon

Seed

Mean of total

aflatoxins (B1,

B2, G1, G2) was

55.4 µg/kg.

Iran Not Specified [5]
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Note: The data presented is a synthesis from various studies and direct comparison should be

made with caution due to differing methodologies, sample sizes, and geographical origins.

"ppb" stands for parts per billion, equivalent to µg/kg.

Experimental Protocols for Aflatoxin B2 Analysis
Accurate quantification of aflatoxin B2 is crucial for food safety and research. High-

Performance Liquid Chromatography (HPLC) with fluorescence detection is a widely used and

reliable method.[2][6]

Sample Preparation and Extraction
A common procedure for extracting aflatoxins from solid matrices like grains and nuts involves

the following steps:

Grinding: The solid sample is finely ground to ensure homogeneity.

Extraction: A specific weight of the ground sample (e.g., 20 g) is mixed with an extraction

solvent, typically a methanol/water mixture (e.g., 70/30 v/v), and sodium chloride.

Homogenization: The mixture is blended at high speed (e.g., 25,000 rpm) for a few minutes

to ensure efficient extraction of the toxins.

Filtration: The resulting extract is filtered to remove solid particles.

Dilution and Cleanup: The filtered extract is diluted with water and may be further purified

using immunoaffinity columns (IAC).[7] These columns contain antibodies that specifically

bind to aflatoxins, thus separating them from other interfering compounds.[7]

HPLC Analysis
The purified extract is then analyzed using an HPLC system equipped with a fluorescence

detector.

Mobile Phase: A common mobile phase for separating aflatoxins is a mixture of water,

methanol, and acetonitrile.[3]
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Post-Column Derivatization: To enhance the fluorescence of aflatoxin B1 and G1, a post-

column derivatization step is often employed. This does not affect the natural fluorescence of

aflatoxin B2 and G2.

Detection: The separated aflatoxins are detected by a fluorescence detector at specific

excitation and emission wavelengths (e.g., 365 nm excitation and 440 nm emission).[2]

Quantification: The concentration of aflatoxin B2 is determined by comparing the peak area

in the sample chromatogram to that of a known standard.[8]

Experimental Workflow for Aflatoxin B2 Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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